(2-Amino-5-chlorophenyl)(pyridin-3-yl)methanone

• CAS No.: 105192-41-4
• Molecular Formula: C12H9ClN2O
• Molecular Weight: 232.66 g/mol
• IUPAC Name: (2-amino-5-chlorophenyl)-pyridin-3-ylmethanone
• InChI: InChI=1S/C12H9ClN2O/c13-9-3-4-11(14)10(6-9)12(16)8-2-1-5-15-7-8/h1-7H,14H2
• InChI Key: MQUCNIRUSYYNTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)C2=C(C=CC(=C2)Cl)N

Description

(2-Amino-5-chlorophenyl)(pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C12H9ClN2O and its molecular weight is 232.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[4-chloro-2-(pyridine-3-carbonyl )-phenyl]-2,2-dimethyl-propionamide (0.65 g) was suspended in 5 mL of 70% H2SO4 and heated at 95° C. in oil bath overnight. After cooling to room temperature the solution was added drop wise with stirring to 20 mL of 40% NaOH solution placed in an ice-water bath. The fine yellow precipitate formed was collected by vacuum filtration, washed well with water and dried under vacuum to give 370 mg of product. 1H NMR (CDCl3) δ 8.84 (dd, J=2.4 Hz, 0.8 Hz, 1H) 8.77 (dd, J=4.8 Hz, 2.0 Hz, 1H) 7.93 (dt, J=8.4 Hz, 2.0 Hz, 1H) 7.43 (m, 1H) 7.35 (d, J=2.0 Hz, 1H) 7.25 (d, J=0.8 Hz, 1H) 6.71 (d, J=8.8 Hz, 1H) 6.21 (s, 2H) MS (ES) m/z=233.0 (MH)+